Cas no 155614-01-0 (IR-1061)

• Product name: IR-1061
• CAS No: 155614-01-0
• MF: C₄₄H₃₄S₂Cl+^.BF₄-
• MW: 749.12836
• CID: 136700
• PubChem ID: 16212599

IR-1061 Chemical and Physical Properties

Names and Identifiers

• IR-1061
• 4-[2-[2-chloro-3-[(2,6-diphenyl-4h-thiopyran-4-ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-2,6-diphenylthiopyrylium tetrafluoroborate
• 4-[(E)-2-[(3Z)-2-chloro-3-[2-(2,6-diphenylthiopyran-4-ylidene)ethylidene]cyclohexen-1-yl]ethenyl]-2,6-diphenylthiopyrylium,tetrafluoroborate
• IR-1061 Dye content 80 %
• 4-(2-(2-chloro-3((2,6-diphenyl-4H-*thiopyran-4-yl
• SCHEMBL3023184
• DTXSID90746581
• 4-[(E)-2-{(3Z)-2-Chloro-3-[2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene]cyclohex-1-en-1-yl}ethenyl]-2,6-diphenylthiopyran-1-ium tetrafluoroborate
• 155614-01-0
• IR-1061, Dye content 80 %
• 4-[(E)-2-[(3Z)-2-chloro-3-[2-(2,6-diphenylthiopyran-4-ylidene)ethylidene]cyclohexen-1-yl]ethenyl]-2,6-diphenylthiopyrylium;tetrafluoroborate
• 4-(2-(2-chloro-3-(2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene)cyclohex-1-en-1-yl)vinyl)-2,6-diphenylthiopyrylium tetrafluoroborate
• 4-(2-(2-CHLORO-3-[2-(2,6-DIPHENYL-4H-THIOPYRAN-4-YLIDENE)ETHYLIDENE]CYCLOHEX-1-EN-1-YL)ETHENYL)-2,6-DIPHENYL-1LAMBDA4-THIOPYRAN-1-YLIUM TETRAFLUOROBORANUIDE
• G46704

• MDL： MFCD00191915
• Inchi： InChI=1S/C44H34ClS2.BF4/c45-44-38(26-24-32-28-40(34-14-5-1-6-15-34)46-41(29-32)35-16-7-2-8-17-35)22-13-23-39(44)27-25-33-30-42(36-18-9-3-10-19-36)47-43(31-33)37-20-11-4-12-21-37;2-1(3,4)5/h1-12,14-21,24-31H,13,22-23H2;/q+1;-1
• InChI Key： QRLZQHNDSCIJTI-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.C1C=CC(C2=C/C(=C\C=C3\CCCC(C=CC4C=C(C5C=CC=CC=5)[S+]=C(C5C=CC=CC=5)C=4)=C\3Cl)/C=C(C3C=CC=CC=3)S2)=CC=1 |t:18|

Computed Properties

• Exact Mass: 748.18200
• Monoisotopic Mass: 748.1819639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 7
• Complexity: 1090
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 53.5Ų
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: solid
• Melting Point: 222 °C (dec.) (lit.)
• PSA: 53.54000
• LogP: 15.03500
• Solubility: Not determined

IR-1061 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：−20°C